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Compound of Interest

Compound Name: IT-143A

Cat. No.: B1243627

Essential Safety and Handling Guide for IT-143A

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of IT-143A, a piericidin-group antibiotic. It includes detailed operational and disposal plans,
offering step-by-step procedural guidance to ensure laboratory safety and proper usage.

Product Information and Properties

IT-143A is a bacterial metabolite isolated from Streptomyces sp. and is classified as a
piericidin-group antibiotic.[1] It is supplied as an oil and should be considered hazardous.[1] All
personnel must review this guide and the complete Safety Data Sheet (SDS) provided by the
supplier before handling.

Quantitative Data Summary
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Property Value Source
CAS Number 183485-32-7 [1]
Molecular Formula C29H43NO4 [1]
Formula Weight 469.7 g/mol [1]
Appearance 0]] [1]
Purity >95% [1]

Soluble in ethanol, methanol,

Solubility DMSO, and dimethyl [1]
formamide.

Storage Store at -20°C. [1]

Stability > 4 years at -20°C. [1]

Active against Micrococcus

luteus (MIC = 6.25 pug/ml) and
Biological Activity the fungi Aspergillus fumigatus  [1]

and Trichophyton rubrum

(MICs = 12.5-25 pg/ml).

Personal Protective Equipment (PPE)

Due to the hazardous nature of IT-143A, the following personal protective equipment is
mandatory when handling this compound.
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles and

a face shield.

Protects against splashes of
the oil or solutions, which can

cause eye irritation.

Hand Protection

Nitrile or other chemically

resistant gloves.

Prevents skin contact. Given
that IT-143A is an oil, ensure
gloves are rated for protection

against this type of chemical.

Body Protection

A lab coat worn over personal

clothing.

Protects against accidental
spills and contamination of

personal clothing.

Respiratory Protection

Not generally required if
handled in a properly
functioning chemical fume
hood. If there is a risk of

aerosolization outside of a

fume hood, a NIOSH-approved

respirator may be necessary.

Minimizes the risk of

inhalation.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedures is critical for the safe handling of IT-143A.

3.1. Preparation of Stock Solutions

o Work Area Preparation: All handling of IT-143A, including the preparation of stock solutions,

must be conducted in a certified chemical fume hood to minimize inhalation exposure.

o Gather Materials: Assemble all necessary equipment, including the vial of IT-143A,

appropriate solvent (ethanol, methanol, DMSO, or dimethyl formamide), and calibrated

pipettes.

o Don PPE: Put on all required personal protective equipment as outlined in Section 2.
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e Dissolving the Compound: IT-143A is supplied as an oil.[1] To prepare a stock solution,
dissolve the oil in the solvent of choice. The solution should be purged with an inert gas.[1]
For higher solubility, the tube can be warmed to 37°C and sonicated for a short period.

o Storage of Stock Solution: Store the stock solution at -20°C in a tightly sealed vial. Stock
solutions are stable for several months under these conditions.

3.2. Spill Response

In the event of a spill, follow these procedures immediately:

o Evacuate and Alert: Alert others in the immediate vicinity and evacuate the area if the spill is
large or if there is a risk of significant exposure.

o Assess the Spill: Determine the extent of the spill. For minor spills (a few drops), proceed
with cleanup. For major spills, contact your institution's Environmental Health and Safety
(EHS) department.

» Don PPE: If not already wearing it, don the appropriate PPE.

o Contain the Spill: For the viscous, oily liquid, contain the spill using an absorbent material
like sand, earth, or vermiculite.

e Clean the Spill:

[¢]

Use a scoop or tongs to collect the absorbent material.

[e]

Place the contaminated absorbent into a sealed, labeled hazardous waste container.

[e]

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol), followed
by soap and water.

[e]

Dispose of all cleaning materials as hazardous waste.

e Report the Incident: Report the spill to your supervisor and the EHS department, as per your
institution's policy.
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Disposal Plan

All waste containing IT-143A, including unused stock solutions, contaminated media, and
disposable labware, must be treated as hazardous chemical waste.

o Segregate Waste: Collect all IT-143A waste in a dedicated, clearly labeled, and leak-proof
hazardous waste container.

o Labeling: The container must be labeled as "Hazardous Waste" and include the name "IT-
143A".

o Disposal Request: Follow your institution's procedures for the disposal of hazardous
chemical waste. Do not pour any IT-143A waste down the drain.

Experimental Protocols

5.1. Mechanism of Action: Inhibition of Mitochondrial Complex |

IT-143A is a member of the piericidin group of antibiotics. Piericidins are known to be potent
inhibitors of the mitochondrial electron transport chain at Complex | (NADH:ubiquinone
oxidoreductase). This inhibition disrupts cellular respiration and ATP production, leading to
cytotoxicity.

5.2. Key Experiment: Measuring Inhibition of Mitochondrial Complex |

The following is a general protocol to assess the inhibitory effect of IT-143A on mitochondrial
Complex 1.

 |solate Mitochondria: Isolate mitochondria from a suitable cell line or tissue source using
standard differential centrifugation techniques.

o Prepare Assay Buffer: Prepare an assay buffer appropriate for measuring mitochondrial
respiration (e.g., containing mannitol, sucrose, KH2POas, and a respiratory substrate for
Complex | such as glutamate/malate).

o Oxygen Consumption Assay:
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o Use a high-resolution respirometer (e.g., Oroboros Oxygraph-2Kk) or a similar instrument to
measure oxygen consumption.

o Add the isolated mitochondria to the assay buffer in the respirometer chamber.
o Initiate respiration by adding the Complex | substrates (glutamate and malate).

o After a stable rate of oxygen consumption is established, add varying concentrations of IT-
143A (prepared as a stock solution in a suitable solvent like DMSO) to the chamber.

o Record the change in the rate of oxygen consumption to determine the inhibitory effect of
IT-143A.

o As a positive control, use a known Complex | inhibitor such as rotenone.

o Data Analysis: Calculate the ICso value for IT-143A by plotting the percentage of inhibition of
oxygen consumption against the concentration of IT-143A.

Visualizations
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Caption: Experimental Workflow for Handling IT-143A.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1243627?utm_src=pdf-body-img
https://www.benchchem.com/product/b1243627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

\J
Complex |

(NADH:ubiquinone oxidoreductase) Complex I Complex I Complex IV

Complex V
(ATP Synthase)

Ubiquinone

© Cytochrome ¢ @)

Click to download full resolution via product page

Caption: Proposed Signaling Pathway of IT-143A Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. benchchem.com [benchchem.com]

» To cite this document: BenchChem. [Personal protective equipment for handling IT-143A].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1243627?utm_src=pdf-body-img
https://www.benchchem.com/product/b1243627?utm_src=pdf-body
https://www.benchchem.com/product/b1243627?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Penam_Class_Antibiotics_A_Guide_to_Safe_and_Compliant_Laboratory_Practices.pdf
https://www.benchchem.com/product/b1243627#personal-protective-equipment-for-handling-it-143a
https://www.benchchem.com/product/b1243627#personal-protective-equipment-for-handling-it-143a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b1243627#personal-protective-equipment-for-
handling-it-143a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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